Cas no 23293-77-8 (Cyclohexanol,1-ethynyl-, 1-benzoate)

Cyclohexanol,1-ethynyl-, 1-benzoate structure
23293-77-8 structure
Product Name:Cyclohexanol,1-ethynyl-, 1-benzoate
CAS No:23293-77-8
MF:C15H16O2
MW:228.286344528198
CID:284431
PubChem ID:246606
Update Time:2025-04-19

Cyclohexanol,1-ethynyl-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,1-ethynyl-, 1-benzoate
    • (1-ethynylcyclohexyl) benzoate
    • 1-Ethinyl-cyclohexanol-benzoat
    • 1-ethynylcyclohexyl benzoate
    • NSC59917
    • 23293-77-8
    • DTXSID20289234
    • NSC-59917
    • Inchi: 1S/C15H16O2/c1-2-15(11-7-4-8-12-15)17-14(16)13-9-5-3-6-10-13/h1,3,5-6,9-10H,4,7-8,11-12H2
    • InChI Key: PSCIBDKASFWWDB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1(C#C)CCCCC1

Computed Properties

  • Exact Mass: 228.11500
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.17950

Cyclohexanol,1-ethynyl-, 1-benzoate Production Method

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